(2R,3S,4S,5R,6R)-3,4,5-tris(Benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-amine
Description
Properties
Molecular Formula |
C34H37NO5 |
|---|---|
Molecular Weight |
539.7 g/mol |
IUPAC Name |
(2R,3S,4S,5R,6R)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-amine |
InChI |
InChI=1S/C34H37NO5/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-34H,21-25,35H2/t30-,31-,32+,33+,34-/m1/s1 |
InChI Key |
UAFRRXZZFZVSHX-ZYSDIQSLSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)COC[C@@H]2[C@H]([C@@H]([C@@H]([C@@H](O2)N)OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5 |
Canonical SMILES |
C1=CC=C(C=C1)COCC2C(C(C(C(O2)N)OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations
Functional Group Differences
- Hydroxyl vs. Amine: (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-ol (CAS 4132-28-9) replaces the amine with a hydroxyl group. Impact: Hydroxyl-containing analogs may exhibit lower blood-brain barrier penetration compared to the amine derivative due to increased polarity.
Benzyloxy Group Modifications
Stereochemical Variations
- (2S,3R,4S,5S,6R)-3,4,5-Tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-ol (CAS 6564-72-3) shares the same substituents but differs in stereochemistry at positions 2 and 3. Such enantiomeric differences can drastically alter binding affinity to chiral biological targets, as seen in monoamine reuptake inhibitors .
Heteroatom Incorporation
- (2S,3R,4R,5S,6S)-3,4,5-Tris(benzyloxy)-2-(ethylthio)-6-methyltetrahydro-2H-pyran (CAS 128962-63-0) introduces an ethylthio group instead of an amine. Sulfur’s electronegativity and larger atomic radius may enhance hydrophobic interactions but reduce solubility in aqueous media .
Q & A
Q. Basic
- NMR spectroscopy : ¹H and ¹³C NMR (e.g., δ 3.5–4.5 ppm for pyran ring protons, δ 7.2–7.4 ppm for benzyl aromatic protons) confirm stereochemistry and substitution patterns. NOESY correlations verify spatial proximity of substituents .
- Chiral HPLC : Use columns like Chiralpak IA/IB with hexane/isopropanol gradients (85:15) to resolve enantiomers (retention time ~12–15 min) .
- Mass spectrometry : High-resolution ESI-MS (expected [M+H]⁺ ~970–975 m/z) validates molecular weight and purity (>95%) .
How can researchers resolve discrepancies in NMR data when characterizing intermediates during synthesis?
Advanced
Discrepancies in NMR signals (e.g., unexpected splitting or shifts) may arise from:
- Dynamic stereochemistry : Use variable-temperature NMR (VT-NMR) to identify conformational exchange broadening (e.g., chair flipping in pyran rings) .
- Impurity identification : Compare experimental ¹³C DEPT spectra with computational predictions (DFT/B3LYP/6-31G*) to distinguish diastereomers .
- Contradictory coupling constants : Analyze J-values (e.g., ³JHH for axial vs. equatorial protons) using Karplus equations to resolve stereochemical assignments .
What strategies are effective for selectively deprotecting benzyl groups without affecting other functional groups in downstream applications?
Q. Advanced
- Catalytic hydrogenation : Use Pd/C (10% wt) under H₂ (1 atm) in EtOH to cleave benzyl ethers while preserving acid-sensitive groups (e.g., acetates) .
- Lewis acid-mediated cleavage : BF₃·OEt₂ in DCM selectively removes benzyl groups adjacent to electron-withdrawing substituents (e.g., amine or ester groups) .
- Oxidative methods : DDQ (2,3-dichloro-5,8-dicyanoquinone) in wet DCM selectively oxidizes benzyl ethers to ketones under mild conditions .
How can the amine group in this compound be functionalized to explore structure-activity relationships in biological targets?
Q. Advanced
- Acylation : React with acyl chlorides (e.g., acetyl or benzoyl chloride) in pyridine to form amides. Monitor by IR (disappearance of NH stretch at ~3350 cm⁻¹) .
- Sulfonylation : Treat with sulfonyl chlorides (e.g., tosyl chloride) in DCM/Et₃N to introduce sulfonamide groups, enhancing solubility and target affinity .
- Click chemistry : Install azide groups via diazo transfer (e.g., imidazole-1-sulfonyl azide) and perform Cu(I)-catalyzed cycloaddition with alkynes for bioconjugation .
How can researchers design experiments to evaluate the stability of this compound under varying pH and temperature conditions?
Q. Advanced
- pH stability studies : Incubate the compound in buffers (pH 2–10) at 25°C and 37°C. Analyze degradation via HPLC-UV (λ = 254 nm) and LC-MS to identify hydrolyzed products (e.g., free amine or debenzylated derivatives) .
- Thermogravimetric analysis (TGA) : Determine decomposition temperature (Td ~200–250°C) under N₂ atmosphere to assess thermal stability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
